Cas no 88988-06-1 (3-Thiomorpholinone, 2-butyl-)

• Product Name: 3-Thiomorpholinone, 2-butyl-
• CAS No: 88988-06-1
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 617037
• PubChem ID: 13234092
• Update Time: 2025-04-19

3-Thiomorpholinone, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-butyl-
• 2-butylthiomorpholin-3-one
• SCHEMBL10345512
• 88988-06-1
• DTXSID60530656
• IHAASKVYTDOONZ-UHFFFAOYSA-N
• 2-(1-Butyl)-3-thiomorpholinone

• Inchi： 1S/C8H15NOS/c1-2-3-4-7-8(10)9-5-6-11-7/h7H,2-6H2,1H3,(H,9,10)
• InChI Key： IHAASKVYTDOONZ-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CCCC)=O

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų